Cas no 1702654-70-3 (tert-butyl 4-(bromomethyl)-4-2-(propan-2-yloxy)ethoxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-2-(propan-2-yloxy)ethoxypiperidine-1-carboxylate
• CAS No: 1702654-70-3
• MF: C₁₆H₃₀BrNO₄
• MW: 380.317704677582
• CID: 5989899
• PubChem ID: 104969612
• Update Time: 2025-06-12

tert-butyl 4-(bromomethyl)-4-2-(propan-2-yloxy)ethoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-2-(propan-2-yloxy)ethoxypiperidine-1-carboxylate
• 1702654-70-3
• EN300-1135763
• tert-butyl 4-(bromomethyl)-4-[2-(propan-2-yloxy)ethoxy]piperidine-1-carboxylate

• Inchi： 1S/C16H30BrNO4/c1-13(2)20-10-11-21-16(12-17)6-8-18(9-7-16)14(19)22-15(3,4)5/h13H,6-12H2,1-5H3
• InChI Key： WMWGQMKIXGYQAG-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OCCOC(C)C

Computed Properties

• Exact Mass: 379.13582g/mol
• Monoisotopic Mass: 379.13582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 4-(bromomethyl)-4-2-(propan-2-yloxy)ethoxypiperidine-1-carboxylate

Research Brief on tert-butyl 4-(bromomethyl)-4-2-(propan-2-yloxy)ethoxypiperidine-1-carboxylate (CAS: 1702654-70-3)

In recent years, the compound tert-butyl 4-(bromomethyl)-4-2-(propan-2-yloxy)ethoxypiperidine-1-carboxylate (CAS: 1702654-70-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine backbone and functionalized side chains, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its structural features, including the bromomethyl and isopropoxyethoxy groups, make it particularly valuable for the development of novel therapeutic agents, especially in the areas of oncology and neurology.

Recent studies have focused on the application of this compound in the synthesis of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective PI3K inhibitors, which are pivotal in cancer therapy. The bromomethyl group facilitates efficient alkylation reactions, enabling the introduction of diverse pharmacophores. Additionally, the tert-butyloxycarbonyl (Boc) protecting group ensures stability during multi-step synthetic procedures, a critical factor in drug discovery pipelines.

Another notable advancement involves the use of this compound in the development of neuroprotective agents. Research from the European Journal of Pharmaceutical Sciences highlighted its role as a precursor for sigma-1 receptor ligands, which exhibit potential in treating neurodegenerative disorders such as Alzheimer's disease. The isopropoxyethoxy side chain was found to enhance blood-brain barrier permeability, a key challenge in CNS drug development. These findings underscore the compound's dual utility in both peripheral and central nervous system targeting.

From a synthetic chemistry perspective, tert-butyl 4-(bromomethyl)-4-2-(propan-2-yloxy)ethoxypiperidine-1-carboxylate offers several advantages. Its crystalline nature allows for high purity isolation, while the bromine atom serves as a handle for further functionalization via cross-coupling reactions. Recent optimizations in its synthesis, as reported in Organic Process Research & Development, have reduced production costs by 40% through improved catalytic systems. This economic feasibility positions the compound as a scalable option for industrial applications.

Despite these advancements, challenges remain in the precise control of stereochemistry during derivatization, particularly when creating chiral analogs. Current research, including computational modeling studies in ACS Omega, aims to address this by elucidating the compound's conformational preferences. Such efforts are expected to expand its application in enantioselective synthesis, further broadening its pharmaceutical relevance.

In conclusion, tert-butyl 4-(bromomethyl)-4-2-(propan-2-yloxy)ethoxypiperidine-1-carboxylate (1702654-70-3) represents a multifaceted tool in modern drug discovery. Its demonstrated utility in diverse therapeutic areas, coupled with ongoing synthetic improvements, solidifies its position as a critical building block in medicinal chemistry. Future research directions may explore its potential in PROTAC technology and antibody-drug conjugates, leveraging its robust chemical handles for innovative bioconjugation strategies.